Cas no 1804444-24-3 (Ethyl 3-(difluoromethyl)-2-methylpyridine-6-carboxylate)

• Product Name: Ethyl 3-(difluoromethyl)-2-methylpyridine-6-carboxylate
• CAS No: 1804444-24-3
• MF: C₁₀H₁₁F₂NO₂
• MW: 215.19664978981
• CID: 4847608
• Update Time: 2025-07-02

Ethyl 3-(difluoromethyl)-2-methylpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-2-methylpyridine-6-carboxylate

• Inchi： 1S/C10H11F2NO2/c1-3-15-10(14)8-5-4-7(9(11)12)6(2)13-8/h4-5,9H,3H2,1-2H3
• InChI Key： AVNOKBKVJOWXFQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(=O)OCC)N=C1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 224
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-(difluoromethyl)-2-methylpyridine-6-carboxylate

Ethyl 3-(difluoromethyl)-2-methylpyridine-6-carboxylate (CAS No. 1804444-24-3): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-(difluoromethyl)-2-methylpyridine-6-carboxylate, identified by its CAS number 1804444-24-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including the presence of a difluoromethyl group and a carboxylate moiety, make it an attractive building block for medicinal chemists seeking to develop novel therapeutic agents.

The difluoromethyl group is a well-documented pharmacophore that enhances metabolic stability, lipophilicity, and binding affinity to biological targets. In recent years, compounds incorporating this moiety have been extensively studied for their potential in treating diseases such as cancer, pain syndromes, and neurodegenerative conditions. The incorporation of the difluoromethyl group into drug candidates often leads to improved pharmacokinetic profiles, making such molecules more suitable for clinical development.

Additionally, the pyridine core in Ethyl 3-(difluoromethyl)-2-methylpyridine-6-carboxylate contributes to its versatility as a synthetic intermediate. Pyridine derivatives are ubiquitous in pharmaceuticals due to their ability to interact with a wide range of biological targets through hydrogen bonding and hydrophobic interactions. The specific substitution pattern in this compound, with a methyl group at the 2-position and a carboxylate ester at the 6-position, provides additional sites for functionalization, enabling the construction of structurally diverse drug candidates.

In the context of current research, Ethyl 3-(difluoromethyl)-2-methylpyridine-6-carboxylate has been utilized in the development of novel antiviral agents. The growing threat of viral infections has spurred innovation in drug design, with many researchers exploring new chemical scaffolds to combat emerging pathogens. The structural features of this compound make it an ideal candidate for generating derivatives with enhanced antiviral activity. For instance, modifications at the 3-position or the carboxylate ester can be employed to fine-tune interactions with viral enzymes or receptors.

The carboxylate ester functionality in Ethyl 3-(difluoromethyl)-2-methylpyridine-6-carboxylate also offers opportunities for further chemical transformation. Esterases can readily hydrolyze this group under physiological conditions, releasing free carboxylic acids that can be further functionalized via amidation or coupling reactions. This reactivity has been leveraged in the synthesis of peptide mimetics and other bioconjugates, which are increasingly important in targeted therapy approaches.

Recent advances in computational chemistry have further highlighted the potential of Ethyl 3-(difluoromethyl)-2-methylpyridine-6-carboxylate as a scaffold for drug discovery. Molecular modeling studies have demonstrated that its structure can be optimized to enhance binding affinity to protein targets such as kinases and transcription factors. These proteins are often implicated in disease pathways related to cancer and inflammation, making them prime targets for therapeutic intervention.

The synthesis of Ethyl 3-(difluoromethyl)-2-methylpyridine-6-carboxylate typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted pyridine precursors followed by functional group transformations such as esterification or halogenation. The use of advanced catalytic systems has also enabled more efficient synthetic strategies, reducing the environmental impact of these processes.

In conclusion, Ethyl 3-(difluoromethyl)-2-methylpyridine-6-carboxylate (CAS No. 1804444-24-3) is a versatile intermediate with significant potential in pharmaceutical research and development. Its unique structural features make it an invaluable building block for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow further.